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Compound of Interest

Compound Name: C.l. Pigment Red 104

Cat. No.: B3228590

Introduction: Pigment Red 104 (PR104), also known as Molybdate Red or Chrome Vermilion, is
an inorganic pigment composed of lead chromate molybdate sulfate.[1][2][3] For decades, it
has been widely used in industrial coatings, paints, and plastics due to its bright scarlet hue,
excellent opacity, and relatively low cost.[4][5] However, the presence of lead and hexavalent
chromium, both highly toxic and carcinogenic substances, has led to stringent regulatory
restrictions on its use, including the EU's REACH regulations.[6][7][8][9] Consequently,
researchers and industry professionals are actively seeking safer, high-performance
alternatives.

This guide provides an objective comparison of the leading substitutes for Pigment Red 104,
focusing on their performance characteristics, cost-effectiveness, and the experimental
protocols used for their evaluation. The primary candidates are high-performance organic
pigments, which offer excellent durability but differ significantly in color, opacity, and cost.

Key Substitute Candidates:

A direct, one-to-one replacement for PR104 is challenging because no single pigment offers
the same combination of high opacity, bright color, and low cost.[1][10] The most viable
alternatives are typically high-performance organic pigments, often used in combination with
inorganic pigments to achieve the desired hiding power.[1][10] The leading organic candidates
include:

o Pigment Red 254 (PR254): A diketo-pyrrolo-pyrrole (DPP) pigment known for its neutral red
shade, outstanding fastness properties, and high heat stability.[11][12][13]
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e Pigment Red 122 (PR122): A quinacridone pigment that provides a clean, bluish-red

(magenta) hue with excellent transparency and overall fastness.[14][15][16]

e Pigment Red 170 (PR170): A Naphthol AS pigment available in two forms: a more opaque,
yellowish F3RK grade and a more transparent, bluish F5RK grade.[17][18][19]

Quantitative Performance Comparison

The performance of these pigments is evaluated across several key metrics. The following

tables summarize their properties based on available technical data.

Table 1. General and Fastness Properties

. . Pigment Red Pigment Red

Pigment Red Pigment Red
Property 122 170 (Naphthol

104 254 (DPP) . .

(Quinacridone) AS)
Bluish-red

Bright, yellowish-  Bright, neutral Medium to
Hue (Magenta)[14] )

red (Scarlet)[4] red[13] [15] bluish-red[18]

) ) Opaque (F3RK) /
) High / Opaque[l] Semi-transparent

Opacity Transparent[14] Transparent

[4] to Opaque[13]

(FSRK)[18][19]

Lightfastness (1-

4-7[20] 8[11][12] 7-8[15][21] 6-7[17]
8 Scale)
Heat Resistance ~300 °C[11][12] ~180-240 °C[18]
. ~200 °C[4] ~280-300 °C[15]
4 [13] [22]
Migration
Resistance (1-5 Varies 5[21] 5[21] 5[18]

Scale)

Lightfastness is rated on the Blue Wool Scale, where 8 is excellent. Resistance properties are

rated on a 1-5 scale, where 5 is excellent.

Table 2: Chemical Resistance Properties (1-5 Scale)
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. . Pigment Red Pigment Red
Pigment Red Pigment Red

Reagent 122 170 (Naphthol
104 254 (DPP) . .
(Quinacridone) AS)
Acid Resistance 3 5[12][23] 5[21] 5[18]
Alkali Resistance  3-4[20] 5[12][23] 5[21] 5[18]
Solvent
) Good[4] Excellent[11][23] Excellent[16] Good[17]
Resistance

Cost-Performance Analysis

The primary challenge in replacing PR104 is balancing cost and performance.

o Pigment Red 104: Offers high opacity and a bright color at a very low cost. Its major
drawbacks are severe toxicity and poor chemical resistance, particularly to alkalis.

e Pigment Red 254 & 122: These are considered high-performance pigments with outstanding
lightfastness, heat stability, and chemical resistance, making them suitable for demanding
applications like automotive coatings.[11][14] However, they are significantly more expensive
than PR104 and are more transparent, often requiring the addition of inorganic pigments
(like titanium dioxide or mixed metal oxides) to achieve adequate hiding power, which further
increases formulation costs.[1][10]

e Pigment Red 170: Represents a more economical organic alternative. It provides good
fastness properties, though generally lower than PR254 and PR122, particularly in heat
resistance.[18] The availability of both opaque and transparent versions provides formulation
flexibility.[18][19]

The most effective strategy often involves creating "hybrid" formulations. These combine the
chroma and durability of high-performance organic pigments with the opacity of less hazardous
inorganic pigments to mimic the cost-performance profile of PR104 without the associated
toxicity.[10]

Evaluation Workflow
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The selection of a suitable substitute for Pigment Red 104 is a multi-step process that requires
careful consideration of application-specific requirements. The following diagram illustrates a
logical workflow for this evaluation process.
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Define Application Requirements

Cost Target
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(Light, Weather, Heat, Chemical)

High-Performance Mid-Tier Hybrid Formulation
(e.g., PR254, PR122) (e.g., PR170) (Organic + Inorganic)

Colorimetric Analysis Contrast Ratio Measurement Fastness & Resistance Tests

Identify Potential Substitutes

Perform Experimental Evaluation

Cost-Performance Analysis

Select Optimal Substitute

Click to download full resolution via product page

Caption: Workflow for selecting Pigment Red 104 substitutes.
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Experimental Protocols

Objective evaluation of pigment performance relies on standardized testing methodologies.
Below are outlines of key experimental protocols.

1. Lightfastness and Weatherability Testing (Based on ISO 11341 / ASTM D4303)

» Objective: To assess the pigment's resistance to color fade upon exposure to simulated
sunlight and environmental conditions.

o Methodology:

o Prepare coated panels or plastic plaques containing the pigment dispersed in a specific
resin system (e.g., acrylic, alkyd, PVC). A masstone (full shade) and a tint (typically a 1:10
ratio with TiO2) are prepared.

o Expose the samples in a xenon-arc weather-ometer, which uses a filtered xenon lamp to
simulate the full spectrum of sunlight. The chamber also controls temperature and
humidity and can simulate rain cycles.

o Place a portion of each sample under a mask to serve as an unexposed reference.

o At specified intervals, remove the samples and measure the color change (AE*) between
the exposed and unexposed sections using a spectrophotometer.

o Simultaneously, co-expose a set of Blue Wool Scale standards (ISO 105-B08). The
lightfastness rating (1-8) is determined by comparing the color change of the sample to
that of the Blue Wool standards. An "8" indicates the highest fastness.

2. Heat Stability Testing (Based on ISO 787-21 / ASTM D2244)

o Objective: To determine the maximum temperature a pigment can withstand in a specific
polymer before significant color change occurs.

o Methodology:

o Compound the pigment into a polymer (e.g., HDPE, PVC, ABS) at a specified
concentration using a two-roll mill or extruder.
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o Produce a series of test chips or plagues from the compound using an injection molding
machine.

o Set the injection molder to a baseline temperature (e.g., 200°C) and produce the first
sample.

o Increase the barrel temperature in increments (e.g., 20°C) and hold for a fixed residence
time (e.g., 5 minutes) at each step, producing a new sample at each temperature.

o After cooling, compare the color of the samples produced at higher temperatures against
the baseline sample.

o The heat stability is defined as the highest temperature at which the color change (AE)
remains below a specified threshold (e.g., AE < 3).

. Chemical Resistance Testing (Based on ISO 2812)
Objective: To evaluate the pigment's stability when exposed to acidic and alkaline solutions.
Methodology:
o Prepare fully cured paint films on panels for each pigment.

o Place a filter paper or cotton ball soaked in the test solution (e.g., 5% Hydrochloric Acid,
5% Sodium Hydroxide) onto the surface of the paint film.

o Cover the soaked medium with a watch glass to prevent evaporation and leave for a
specified duration (e.g., 24 hours) at ambient temperature.

o Remove the test medium and gently wash and dry the panel.

o Visually assess the tested area for any signs of degradation, such as color change,
blistering, or staining.

o Rate the resistance on a 1-5 scale, where "5" indicates no visible change and "1" indicates
severe degradation.
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Conclusion

There is no single "drop-in" substitute for Pigment Red 104 that matches its unique
combination of bright color, high opacity, and low cost. The selection of an alternative requires
a careful cost-performance evaluation based on the specific end-use application. High-
performance organic pigments like PR254 and PR122 offer superior durability and safety but
come at a higher cost and with lower opacity. Mid-tier options like PR170 provide a more cost-
effective solution with good, albeit lower, performance. For many applications, the optimal
solution lies in intelligent formulations that combine organic pigments for color and durability
with inorganic pigments for opacity, thereby creating a balanced, safe, and effective alternative
to lead-based colorants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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